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Introduction

Technetium (Tc) is the lightest element with no stable isotopes, and was the first to be
produced artificially.[1] Its most stable isotope, 97Tc, has a half-life of 4.21 million years,
meaning any primordial technetium present at Earth's formation has long since decayed.[1]
However, trace amounts of technetium, specifically the isotope 99Tc, occur naturally. This
technical guide provides an in-depth exploration of the primary mechanism for its natural
production on Earth: the spontaneous fission of uranium-238.

The presence of naturally occurring 99Tc is of significant interest in the fields of geochemistry,
nuclear waste management, and environmental monitoring. Understanding its origins and the
methods for its detection provides a crucial baseline for assessing anthropogenic contributions
of 99Tc to the environment. This isotope is a major long-lived fission product in nuclear reactors
and has been released through nuclear weapons testing.[2]

Mechanism of Natural Production: Spontaneous

Fission

The principal source of natural 99Tc is the spontaneous fission of 238U, the most abundant
isotope of uranium.[3][4] Spontaneous fission is a rare form of radioactive decay where a heavy
atomic nucleus splits into two smaller nuclei, along with a few neutrons, without being struck by
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an external particle.[5] This process is distinct from the induced fission that occurs in nuclear
reactors.

In uranium-rich ores, such as uraninite (commonly known as pitchblende), a minute fraction of
the 238U nuclei will undergo spontaneous fission over geological timescales.[1][6] This process
yields a variety of fission products, one of which is 99Tc. Due to the extremely long half-life of
238U for spontaneous fission, the amount of 99Tc produced is exceptionally small.[7] Other
natural sources, though less significant, include spontaneous fission in thorium ores and
neutron capture in molybdenum ores.[1]

Quantitative Data Summary

The natural abundance of 99Tc is exceedingly low, making its detection a significant analytical
challenge. The following tables summarize the key quantitative data related to the natural
occurrence of 99Tc from the spontaneous fission of 238U.

Parameter Value Source(s)
Parent Isotope Uranium-238 (238U) [3]

Natural Abundance of 238U > 99% of natural uranium [7]

238U Half-life (Total) 4.463 x 109 years [7]

Decay Mode Spontaneous Fission [5]

Primary Fission Product Technetium-99 (99Tc) [1]
Parameter Value Source(s)
99Tc Half-life 211,100 years [1]

99Tc Decay Product Ruthenium-99 (99Ru) (stable) [2]
Concentration in Pitchblende ~0.2 ng/kg (or 200 pg/kg) [1][6]

Mandatory Visualizations
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Experimental Protocols for Determination of Natural
99Tc

The determination of 99Tc at natural concentrations requires highly sensitive and selective
analytical methods to isolate it from the bulk uranium matrix and other interfering elements.[8]
The general workflow involves sample dissolution, chemical separation and purification, and
finally, measurement.

Sample Preparation: Acid Leaching

The first step is to bring the technetium from the solid ore matrix into an aqueous solution.
o Objective: To dissolve 99Tc from the uranium ore sample.

e Protocol:

o

A known mass of finely crushed uranium ore (e.g., pitchblende) is weighed.

o

The sample is subjected to acid leaching, typically using strong acids like nitric acid
(HNO3) or a mixture of hydrochloric acid (HCI) and H202.[9][10]

The mixture is heated to facilitate the dissolution of the ore and the technetium, which is

o

oxidized to the highly soluble pertechnetate ion (TcO4-).[9]

o

After leaching, the solution is filtered to remove any undissolved solid residues.[10]

Chemical Separation and Purification

A multi-step separation process is necessary to isolate the ultra-trace amounts of 99Tc from the
uranium-rich leachate and from elements with similar chemical properties or isobaric
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interferences (e.g., molybdenum and ruthenium).[11]
¢ Objective: To separate TcO4- from the bulk matrix and interfering ions.
e Protocols:

o Co-precipitation:

Ferric ions (Fe3+) are added to the acidic leachate.[9]

The pH of the solution is raised by adding a base (e.g., NH3), causing the precipitation
of ferric hydroxide (Fe(OH)3).[10]

Many interfering radionuclides and matrix components co-precipitate with the Fe(OH)3,
while the pertechnetate ion remains in the supernatant.[9]

The precipitate is separated by filtration or centrifugation.

o Anion Exchange Chromatography:

The supernatant, containing TcO4-, is passed through an anion exchange resin column
(e.g., Dowex or Reillex HPQ).[3][12]

The anionic pertechnetate is selectively adsorbed onto the resin.

The column is washed with specific eluents (e.g., dilute nitric acid) to remove any
remaining interfering elements like molybdenum and ruthenium.[11]

Finally, the purified technetium is eluted from the resin using a more concentrated
eluent, such as a stronger nitric acid solution or ammonium hydroxide.[11][13]

o Solvent Extraction:
» An alternative or additional purification step involves liquid-liquid solvent extraction.

» The aqueous solution containing technetium is mixed with an immiscible organic solvent
containing an extractant. Common extractants include tertiary amines (e.g., Alamine
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336) or organophosphorus compounds like tri-n-butyl phosphate (TBP) dissolved in a
diluent like kerosene.[4][14]

» The technetium selectively transfers to the organic phase, leaving other impurities in the

aqueous phase.

» The technetium is then stripped back into a clean aqueous solution using a suitable
stripping agent (e.g., sodium chloride or sodium carbonate solution).[4][14]

Measurement Techniques

Due to the very low concentrations, highly sensitive detection methods are required.
o Objective: To quantify the amount of 99Tc in the purified sample.
e Protocols:

o Radiometric Methods:

» Liquid Scintillation Counting (LSC) or Gas Proportional Counting: These methods
measure the low-energy beta particles emitted during the decay of 99Tc.[11] They are
effective but may require long counting times for environmental samples.[8]

o Mass Spectrometric Methods:

» |Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is a highly sensitive
technique for measuring 99Tc.[11] It offers lower detection limits compared to
radiometric methods and is less subject to interferences, making it well-suited for the
ultra-trace concentrations found in nature.[8][11] Isotope dilution, using a spike of a
long-lived technetium isotope like 97Tc, can be employed for precise quantification.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Technetium - Wikipedia [en.wikipedia.org]
. lantheus.com [lantheus.com]
. researchgate.net [researchgate.net]

. Uranium Solvent Extraction Process - 911Metallurgist [911metallurgist.com]

1
2
3
4

e 5. quora.com [quora.com]
6. Uraninite - Wikipedia [en.wikipedia.org]
7. Uranium-238 - Wikipedia [en.wikipedia.org]
8. oasis.library.unlv.edu [oasis.library.unlv.edu]
9. davidpublisher.com [davidpublisher.com]

e 10. www-pub.iaea.org [www-pub.iaea.org]

e 11. researchgate.net [researchgate.net]

e 12. inis.iaea.org [inis.iaea.org]

¢ 13. Uranium/technetium separation for the UREX process - synthesis and characterization of
solid reprocessing forms. (Journal Article) | OSTI.GOV [osti.gov]

e 14. The solvent extraction and stripping process using Alamine 336 with a case study of
uranium - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [The Natural Occurrence of Technetium-99 via
Spontaneous Fission: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199928#natural-occurrence-of-technetium-isotopes-
from-spontaneous-fission]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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